N-cyclohexyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: N-cyclohexyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H24N6O3S/c28-18-12-15(23-20(30)24-18)11-17-25-26-21(27(17)16-9-5-2-6-10-16)31-13-19(29)22-14-7-3-1-4-8-14/h2,5-6,9-10,12,14H,1,3-4,7-8,11,13H2,(H,22,29)(H2,23,24,28,30)
• InChI Key: UFOPNKSVEXTJGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H24N6O3S
• Molecular Weight: 440.5 g/mol

Description

“N-cyclohexyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a 1,2,4-triazole ring, which is a five-membered ring with three nitrogen atoms. These types of structures are common in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a complex arrangement of rings and functional groups. The pyrimidine and triazole rings, along with the phenyl and cyclohexyl groups, would contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of reactions to occur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, solubility, stability, and reactivity would all be affected by the arrangement of atoms and functional groups in the molecule.

Scientific Research Applications

Synthesis and Structural Insights

The compound and its derivatives have been synthesized through various chemical reactions, focusing on enhancing their structural complexity and potential for biological activity. For instance, derivatives have been synthesized from precursor molecules like 3-methyl-6-phenyl-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one, leading to the creation of new compounds with significant pharmacological potential (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Several studies have focused on the antimicrobial properties of these compounds. Novel derivatives have shown promise against a range of bacterial and fungal strains, suggesting their potential as antimicrobial agents. For example, a new series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl}acetamide derivatives were synthesized and exhibited in vitro antibacterial activity against pathogens such as Staphylococcus aureus and Escherichia coli (Baviskar, Khadabadi, & Deore, 2013).

Anticancer Activity

The compound and its derivatives have also been investigated for their anticancer activities. New pyrazolopyrimidines derivatives, for instance, were synthesized and showed promising results against various cancer cell lines, underscoring the potential of these compounds in cancer therapy (Rahmouni et al., 2016).

Antiexudative Activity

Research into the anti-inflammatory potential of these derivatives has also been conducted. Derivatives of 1,2,4-triazol have been synthesized and shown to possess antiexudative properties, indicating their potential application in treating inflammatory conditions (Chalenko et al., 2019).

Safety And Hazards

Without specific data, it’s difficult to provide detailed safety and hazard information for this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future study of this compound could involve further exploration of its synthesis, properties, and potential applications. This could include investigating its biological activity, optimizing its synthesis, or studying its behavior under various conditions.